Cas no 2097945-40-7 (2-(4-Hydroxy-3-isobutylpiperidin-1-yl)propanoic acid)

• Product Name: 2-(4-Hydroxy-3-isobutylpiperidin-1-yl)propanoic acid
• CAS No: 2097945-40-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5722083
• PubChem ID: 121202991
• Update Time: 2025-11-06

2-(4-Hydroxy-3-isobutylpiperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-hydroxy-3-(2-methylpropyl)piperidin-1-yl]propanoic acid
• starbld0009932
• 2-(4-hydroxy-3-isobutylpiperidin-1-yl)propanoic acid
• F1907-6850
• 2097945-40-7
• AKOS026711218
• 1-Piperidineacetic acid, 4-hydroxy-α-methyl-3-(2-methylpropyl)-
• 2-(4-Hydroxy-3-isobutylpiperidin-1-yl)propanoic acid

• Inchi： 1S/C12H23NO3/c1-8(2)6-10-7-13(5-4-11(10)14)9(3)12(15)16/h8-11,14H,4-7H2,1-3H3,(H,15,16)
• InChI Key： CTSJKXDXUVMQLL-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C(=O)O)C)CC1CC(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 379.2±27.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(4-Hydroxy-3-isobutylpiperidin-1-yl)propanoic acid

Exploring the Potential of 2-(4-Hydroxy-3-Isobutylpiperidin-1-Yl)Propanoic Acid

The compound with CAS No. 2097945-40-7, known as 2-(4-Hydroxy-3-isobutylpiperidin-1-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of piperidine, a six-membered saturated ring containing one nitrogen atom. The presence of the hydroxyl group at the 4-position and the isobutyl group at the 3-position introduces unique structural features that contribute to its diverse chemical properties.

Recent studies have highlighted the potential of 2-(4-Hydroxy-3-isobutylpiperidin-1-Yl)Propanoic Acid in drug design and development. Its structure allows for various functional groups to be attached, making it a versatile scaffold for creating bioactive compounds. Researchers have explored its ability to act as a precursor for synthesizing complex molecules with potential applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as Suzuki coupling or Stille coupling. These methods enable precise control over the molecular architecture, ensuring high purity and consistency in the final product. The compound's stability under various conditions has also been extensively studied, making it suitable for use in both laboratory settings and industrial applications.

In terms of biological activity, 2-(4-Hydroxy-3-isobutylpiperidin-1-Yl)Propanoic Acid has shown promising results in preclinical trials. Its ability to modulate neurotransmitter systems has led to investigations into its potential as an antidepressant or anxiolytic agent. Additionally, its anti-inflammatory properties have been explored, suggesting its utility in developing treatments for chronic inflammatory diseases.

The structural versatility of this compound also extends to its application in materials science. By incorporating it into polymer networks, researchers have developed novel materials with enhanced mechanical properties and thermal stability. These materials hold promise for use in advanced composites and high-performance polymers.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular dynamics simulations and quantum chemical calculations have provided insights into its electronic structure, reactivity, and interaction with biological systems. These computational tools are instrumental in guiding experimental efforts and optimizing synthetic pathways.

In conclusion, 2-(4-Hydroxy-3-isobutylpiperidin-1-Yl)Propanoic Acid represents a valuable building block in modern chemistry and pharmacology. Its unique structure, coupled with its diverse functional properties, positions it as a key compound for future research and development across multiple disciplines.